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Compound of Interest

Compound Name: Diethyl 3,4-furandicarboxylate

Cat. No.: B1294836

Essential Safety and Handling Guide for Diethyl 3,4-
furandicarboxylate

This document provides crucial safety and logistical information for the handling of Diethyl 3,4-
furandicarboxylate (CAS No. 30614-77-8), designed for researchers, scientists, and
professionals in drug development. Adherence to these guidelines is essential for ensuring a
safe laboratory environment.

Hazard Identification and Classification

Diethyl 3,4-furandicarboxylate is classified with the following hazards:

H302: Harmful if swallowed.[1]

H315: Causes skin irritation.[1]

H319: Causes serious eye irritation.[1]

H335: May cause respiratory irritation.[1]
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Hazard Statement

Classification

H302 Acute toxicity, Oral (Category 4)

H315 Skin corrosion/irritation (Category 2)

H319 Serious eye damage/eye irritation (Category 2A)
Specific target organ toxicity — Single exposure

H335 p g g Yy g p

(Category 3), Respiratory tract irritation

Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling Diethyl 3,4-

furandicarboxylate, the following PPE is mandatory.[2]

Category

Item Specifications

Eye Protection

Must meet European Standard

o EN 166 or equivalent. A face
Safety glasses with side )
] shield may be necessary
shields or goggles T
where splash potential is high.

[3]

Hand Protection

Inspect gloves for integrity

before each use. Consider
Chemical-resistant gloves manufacturer's data on

permeability and breakthrough

times.[2]

Body Protection

Standard laboratory coat to be
Laboratory coat ]
worn at all times.

Respiratory Protection

Not typically required for small-

scale use in a well-ventilated
NIOSH/MSHA or European

Standard EN 136 approved

respirator

area. Essential for large-scale
operations, in cases of poor
ventilation, or during

emergency situations.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b1294836?utm_src=pdf-body
https://www.benchchem.com/product/b1294836?utm_src=pdf-body
https://www.echemi.com/sds/diethyl3-4-furandicarboxylate-pd2108210283.html
https://www.americanchemistry.com/content/download/4825/file/Guidance-for-Selection-of-Personal-Protective-Equipment-for-TDI-Users.pdf
https://www.echemi.com/sds/diethyl3-4-furandicarboxylate-pd2108210283.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1294836?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Handling and Storage Protocols

Proper handling and storage are critical for maintaining the chemical's stability and ensuring
personnel safety.

Pre-Handling Preparations:

» Ventilation: All work should be conducted in a well-ventilated area, preferably within a
chemical fume hood.[2]

» PPE Inspection: Before commencing any procedure, thoroughly inspect all PPE for any
signs of damage or wear.[4]

» Emergency Equipment: Ensure that the nearest safety shower and eyewash station are
accessible and functional.[4]

Handling Procedures:

Avoid contact with skin and eyes.[2]

Avoid inhalation of mist, gas, or vapors.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.

Wash hands thoroughly after handling.
Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated place.

o Keep away from sources of ignition.[2]

Emergency and First Aid Procedures

Immediate and appropriate action is vital in the event of accidental exposure.
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Exposure Route First Aid Measures

Move the victim to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation . I o
stopped, provide artificial respiration. Seek
immediate medical attention.[2]
Immediately remove all contaminated clothing.
Skin Contact Wash the affected area with soap and plenty of

water. Consult a physician.[2]

Rinse thoroughly with plenty of water for at least
15 minutes, including under the eyelids.

Eye Contact ]
Remove contact lenses if present and easy to

do so. Seek immediate medical attention.[2]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion , . .
unconscious person. Call a physician or poison

control center immediately.[2]

Spill and Disposal Plan

A clear protocol for spill management and waste disposal is essential for laboratory safety and
environmental compliance.

Spill Management:

Evacuate and Ventilate: In case of a spill, evacuate non-essential personnel from the area
and ensure adequate ventilation.[4]

o Containment: For small spills, use an inert absorbent material such as sand, earth, or
vermiculite to contain the substance.[2]

o Collection: Carefully collect the absorbed material into a suitable, closed container for
disposal. Use spark-proof tools and explosion-proof equipment.[2]

o Decontamination: Clean the spill area thoroughly with soap and water.[4]
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Disposal:

» Dispose of Diethyl 3,4-furandicarboxylate waste and any contaminated materials in a
designated and properly labeled hazardous waste container.[4]

» All disposal activities must be in strict accordance with local, state, and federal regulations.
Do not pour down the drain.[2][4]

Safe Handling Workflow for Diethyl 3,4-
furandicarboxylate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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